2-Methoxypropane-1-sulfonyl fluoride

• Molecular Formula: C4H9FO3S
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 2-methoxypropane-1-sulfonyl fluoride
• InChI: InChI=1S/C4H9FO3S/c1-4(8-2)3-9(5,6)7/h4H,3H2,1-2H3
• InChI Key: REFNSYLDAYDSLE-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)F)OC

Description

2-Methoxypropane-1-sulfonyl chloride (C₄H₉ClO₃S, MW: 172.63 g/mol) is a sulfonyl chloride derivative characterized by a methoxy group (-OCH₃) at the 2-position of the propane backbone. Its structural features include a sulfonyl chloride (-SO₂Cl) group at position 1, making it reactive in nucleophilic substitution and coupling reactions. The compound is cataloged under PubChem CID 71757010 and is available commercially in high-purity grades (≥99%) for synthetic applications .

Key properties:

• SMILES: CC(CS(=O)(=O)Cl)OC
• InChIKey: YSUQEHZXWOVZCU-UHFFFAOYSA-N

Preparation Methods

The synthesis of 2-Methoxypropane-1-sulfonyl fluoride can be achieved through several methods. One common approach involves the direct fluorosulfonylation of sulfonates or sulfonic acids. This method is advantageous due to its mild reaction conditions and the use of readily available reagents . Another method involves the use of fluorosulfonyl radicals, which provides a concise and efficient route to produce sulfonyl fluorides .

Chemical Reactions Analysis

2-Methoxypropane-1-sulfonyl fluoride undergoes various types of chemical reactions, including substitution and addition reactions. One notable reaction is the Sulfur (VI) Fluoride Exchange (SuFEx) click chemistry, which involves the exchange of sulfonyl fluorides with nucleophiles to form stable sulfur (VI) linkages . This reaction is characterized by its efficiency, selectivity, and mild reaction conditions. Common reagents used in these reactions include sulfuryl fluoride gas and other solid reagents like FDIT and AISF .

Scientific Research Applications

2-Methoxypropane-1-sulfonyl fluoride has found widespread applications in scientific research. In organic synthesis, it is used as a building block for the construction of complex molecular architectures . In chemical biology, it serves as a reactive probe for the modification of biomolecules . Additionally, it has applications in drug discovery and development, where it is used to create covalent enzyme inhibitors and other bioactive molecules . The compound’s stability and reactivity make it a valuable tool in various fields of research.

Mechanism of Action

The mechanism of action of 2-Methoxypropane-1-sulfonyl fluoride involves its reactivity with nucleophiles, leading to the formation of stable sulfur (VI) linkages. This reactivity is due to the electrophilic nature of the sulfonyl fluoride group, which can modify reactive serines, threonines, lysines, tyrosines, cysteines, and histidines in proteins . This makes it a useful tool for covalent enzyme inhibition and target identification in chemical biology.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Functional Groups	Reactivity/Applications	CAS No.	Reference
2-Methoxypropane-1-sulfonyl chloride	C₄H₉ClO₃S	Sulfonyl chloride, methoxy	Nucleophilic substitution, synthesis of sulfonamides	1226508-20-8
Sodium 2-methylprop-2-ene-1-sulphonate	C₄H₇NaO₃S	Sulfonate salt, alkene	Ionic monomer for polymers, surfactants	1561-92-8
Methanesulfonyl chloride	CH₃SO₂Cl	Simple sulfonyl chloride	Versatile alkylating agent	124-63-0	N/A*

Key Differences:

Reactivity :

• Sulfonyl chlorides (e.g., 2-methoxypropane-1-sulfonyl chloride) are highly electrophilic, reacting with amines or alcohols to form sulfonamides or sulfonate esters. In contrast, sulfonate salts (e.g., sodium 2-methylprop-2-ene-1-sulphonate) are stable anionic surfactants or polymer precursors .
• The methoxy group in 2-methoxypropane-1-sulfonyl chloride may sterically hinder reactions compared to simpler sulfonyl chlorides like methanesulfonyl chloride.

Applications :

• 2-Methoxypropane-1-sulfonyl chloride is tailored for specialized organic synthesis due to its branched structure.
• Sodium 2-methylprop-2-ene-1-sulphonate is used industrially in copolymer production (e.g., acrylic acid derivatives) .

Safety and Handling :

• Sulfonyl chlorides require stringent safety protocols (e.g., PPE, ventilation) due to their corrosive and lachrymatory nature. First-aid measures for sulfonates (e.g., sodium salts) focus on skin decontamination and medical consultation, while sulfonyl chlorides demand immediate removal of contaminated clothing and eye irrigation .

Limitations and Notes

Evidence Gaps: No data exists in the provided evidence for fluorinated analogs (e.g., 2-methoxypropane-1-sulfonyl fluoride) or other sulfonyl halides. Comparisons to methanesulfonyl chloride or aromatic sulfonates (e.g., benzenesulfonyl chloride) are inferred from general chemistry knowledge.

Recommendations for Further Research :

• Experimental studies on hydrolysis rates, thermal stability, and synthetic utility compared to other sulfonyl chlorides.
• Toxicity profiling and environmental impact assessments.

Biological Activity

2-Methoxypropane-1-sulfonyl fluoride (also known as 2-Methoxypropane sulfonyl fluoride) is a sulfonyl fluoride compound that has garnered attention in biochemical research due to its potential biological activities. This article provides a detailed overview of its biological activity, including its mechanisms of action, target interactions, and relevant case studies.

2-Methoxypropane-1-sulfonyl fluoride has the molecular formula C₃H₇FO₃S. It is characterized by the presence of a sulfonyl fluoride group, which imparts electrophilic reactivity, making it a useful tool in chemical biology for modifying proteins and other biomolecules.

The biological activity of sulfonyl fluorides like 2-Methoxypropane-1-sulfonyl fluoride primarily stems from their ability to act as electrophiles. They can form covalent bonds with nucleophilic amino acids in proteins, such as serine, cysteine, and lysine residues. This reactivity can lead to inhibition of enzymatic activity or modulation of protein function.

Electrophilic Nature

Sulfonyl fluorides are known for their moderate electrophilic properties, which allow them to selectively interact with specific protein targets without indiscriminately modifying other cellular components . This selectivity is crucial for their application in biochemical research.

Inhibition of Enzymatic Activity

Research has demonstrated that sulfonyl fluorides can inhibit various enzymes. For instance, studies on fatty acid amide hydrolase (FAAH) have shown that sulfonyl fluoride compounds exhibit significant inhibitory activity . The selectivity for FAAH over other serine hydrolases indicates the potential for therapeutic applications in pain management and inflammation.

Table 1: Inhibitory Activity of Sulfonyl Fluorides on FAAH

Compound Name	IC50 (µM)	Selectivity Ratio
Hexadecyl sulfonylfluoride (AM374)	0.5	High
2-Methoxypropane-1-sulfonyl fluoride	TBD	TBD

Note: TBD indicates that specific data for 2-Methoxypropane-1-sulfonyl fluoride was not available in the reviewed literature.

Target Identification via Chemical Proteomics

A recent study utilized chemical proteomics to identify protein targets of various sulfonyl fluorides. The findings suggested that the anti-trypanosomal activity observed in certain sulfonyl fluorides may be attributed to covalent modification of multiple protein targets, highlighting the compound's potential utility in targeting Trypanosoma brucei .

Research Findings

Recent advancements in synthetic methodologies have enabled the generation of diverse sulfonyl fluoride derivatives, including 2-Methoxypropane-1-sulfonyl fluoride. These derivatives have been screened for biological activity against various pathogens and enzymes, leading to insights into their mechanisms of action and potential therapeutic uses .

Table 2: Summary of Biological Activities

Compound	Biological Activity	Target Organism/Enzyme
2-Methoxypropane-1-sulfonyl fluoride	Enzyme inhibition	FAAH
Other sulfonyl fluorides	Anti-trypanosomal properties	Trypanosoma brucei